5-Imidazol-1-yl-thiazol-2-ylamine

Core Science & Biosynthesis

Spectroscopic Characterization of 5-Imidazol-1-yl-thiazol-2-ylamine: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the anticipated spectroscopic signature of the novel heterocyclic compound, 5-Imidazol-1-yl-thiazol-2-ylamine. In the absence of published experimental data for this specific molecule, this document serves as a predictive guide for researchers, scientists, and professionals in drug development. It outlines a plausible synthetic route and offers an in-depth analysis of the expected Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data. The principles of spectroscopic interpretation are explained with a focus on the unique structural features of the target molecule, providing a valuable resource for its future synthesis and characterization.

Introduction

The fusion of imidazole and thiazole rings in a single molecular entity is of significant interest in medicinal chemistry. Both heterocycles are prevalent scaffolds in a wide array of biologically active compounds. The imidazole ring is a key component of essential biomolecules like histidine and purines, and is found in numerous antifungal and anticancer agents.[1][2] Similarly, the 2-aminothiazole moiety is a cornerstone of many pharmaceuticals, including sulfathiazole and various kinase inhibitors.[3][4] The novel compound, 5-Imidazol-1-yl-thiazol-2-ylamine, combines these two important pharmacophores, making it a promising candidate for drug discovery programs.

Accurate structural elucidation is the bedrock of chemical research and drug development. Spectroscopic techniques such as NMR and MS are indispensable tools for this purpose. This guide provides a detailed projection of the ¹H NMR, ¹³C NMR, and mass spectrometric data for 5-Imidazol-1-yl-thiazol-2-ylamine, enabling researchers to identify and characterize this molecule upon its synthesis.

Proposed Synthesis

A robust and widely used method for the synthesis of 2-aminothiazoles is the Hantzsch thiazole synthesis.[5][6][7] This reaction involves the condensation of an α-haloketone with a thiourea derivative. For the synthesis of 5-Imidazol-1-yl-thiazol-2-ylamine, a plausible route would involve the reaction of 1-(2-haloacetyl)-1H-imidazole with thiourea. The required α-haloketone can be prepared from 1-acetylimidazole via α-halogenation.[8][9]

Experimental Protocol: A Proposed Synthetic Pathway

Step 1: Synthesis of 1-(2-bromoacetyl)-1H-imidazole

• To a solution of 1-acetylimidazole (1 eq.) in a suitable solvent (e.g., diethyl ether or chloroform) at 0 °C, add N-bromosuccinimide (NBS) (1.1 eq.) portion-wise.

• The reaction mixture is stirred at room temperature and monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, the reaction mixture is filtered to remove succinimide.

• The filtrate is washed with a saturated aqueous solution of sodium bicarbonate and then with brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield 1-(2-bromoacetyl)-1H-imidazole, which can be used in the next step without further purification.

Step 2: Synthesis of 5-Imidazol-1-yl-thiazol-2-ylamine

• To a solution of 1-(2-bromoacetyl)-1H-imidazole (1 eq.) in ethanol, add thiourea (1.2 eq.).

• The reaction mixture is refluxed for several hours and monitored by TLC.

• Upon completion, the reaction mixture is cooled to room temperature, and the solvent is evaporated.

• The residue is dissolved in water and neutralized with a saturated aqueous solution of sodium bicarbonate, leading to the precipitation of the crude product.

• The precipitate is collected by filtration, washed with water, and dried.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) to afford pure 5-Imidazol-1-yl-thiazol-2-ylamine.

Caption: Proposed Hantzsch synthesis of 5-Imidazol-1-yl-thiazol-2-ylamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. The following sections predict the ¹H and ¹³C NMR spectra of 5-Imidazol-1-yl-thiazol-2-ylamine. The predicted chemical shifts are based on the analysis of structurally similar compounds.[2][10][11][12][13]

Caption: Structure of 5-Imidazol-1-yl-thiazol-2-ylamine with atom numbering for NMR assignments.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show signals for the amino protons and the protons on the thiazole and imidazole rings. The chemical shifts (δ) are predicted for a deuterated dimethyl sulfoxide (DMSO-d₆) solution.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H4	~ 7.0 - 7.5	Singlet	-	Proton on the electron-rich thiazole ring, adjacent to the imidazole substituent.
NH₂	~ 6.5 - 7.5	Broad Singlet	-	Exchangeable protons of the primary amine.
H2'	~ 7.8 - 8.2	Singlet	-	Proton at the 2-position of the imidazole ring, typically the most deshielded.
H4'	~ 7.0 - 7.4	Singlet	-	Proton at the 4-position of the imidazole ring.
H5'	~ 6.8 - 7.2	Singlet	-	Proton at the 5-position of the imidazole ring.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information about the carbon skeleton of the molecule.

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
C2	~ 165 - 170	Carbon of the 2-aminothiazole moiety, attached to two nitrogen atoms.
C4	~ 110 - 115	Carbon at the 4-position of the thiazole ring.
C5	~ 140 - 145	Carbon at the 5-position of the thiazole ring, attached to the imidazole nitrogen.
C2'	~ 135 - 140	Carbon at the 2-position of the imidazole ring.
C4'	~ 120 - 125	Carbon at the 4-position of the imidazole ring.
C5'	~ 115 - 120	Carbon at the 5-position of the imidazole ring.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique used to determine the molecular weight and elemental composition of a compound, as well as to gain structural information through fragmentation analysis.

Molecular Ion

The exact mass of 5-Imidazol-1-yl-thiazol-2-ylamine (C₆H₆N₄S) can be calculated, which will correspond to the molecular ion peak ([M]⁺) in a high-resolution mass spectrum. The nominal mass is 166 g/mol . In electrospray ionization (ESI), the protonated molecule ([M+H]⁺) at m/z 167 would be expected.

Predicted Fragmentation Pattern

The fragmentation of the molecular ion will provide valuable structural information. The fragmentation pathways are influenced by the stability of the resulting fragment ions.[14][15] The imidazole and thiazole rings are relatively stable, but fragmentation can be initiated by the loss of small neutral molecules or radicals.

A plausible fragmentation pathway for 5-Imidazol-1-yl-thiazol-2-ylamine is proposed below:

Caption: Predicted mass fragmentation pathway of 5-Imidazol-1-yl-thiazol-2-ylamine.

Key Predicted Fragments:

• m/z 139: Loss of hydrogen cyanide (HCN) from the imidazole ring.

• m/z 112: Subsequent loss of another HCN molecule.

• m/z 100: Cleavage of the C5-N1' bond, resulting in the 2-aminothiazole radical cation.[14]

• m/z 73: Fragmentation of the 2-aminothiazole ring.

Conclusion

This technical guide provides a foundational framework for the spectroscopic identification and characterization of 5-Imidazol-1-yl-thiazol-2-ylamine. The proposed synthetic route offers a practical starting point for its preparation. The predicted ¹H NMR, ¹³C NMR, and MS data, along with their detailed interpretations, will be invaluable for researchers in confirming the structure of this novel heterocyclic compound. The insights provided herein are intended to accelerate the exploration of the potential biological activities of this promising molecule.

References

• Chem Help Asap. Hantzsch Thiazole Synthesis.[Link]

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• MDPI. Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies.[Link]

• MDPI. Synthesis of 2-Amino-4, 5-Diarylthiazole Derivatives and Evaluation of Their Anti-Candida Albicans Activity.[Link]

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• National Center for Biotechnology Information (PMC). Structure-activity relationships of 2-aminothiazoles effective against Mycobacterium tuberculosis.[Link]

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Advanced Medicinal Chemistry of the 5-(Imidazol-1-yl)thiazol-2-amine Scaffold

The following technical guide provides an in-depth analysis of the 5-(Imidazol-1-yl)thiazol-2-amine scaffold. This specific structural motif—characterized by a thiazole ring substituted at the 2-position with an amine and at the 5-position with an N-linked imidazole—represents a privileged, albeit under-explored, chemical space with significant potential in kinase inhibition and antimicrobial drug discovery.

Synthesis, Physicochemical Properties, and Therapeutic Potential

Part 1: Executive Summary & Structural Rationale

The 5-(Imidazol-1-yl)thiazol-2-amine scaffold combines two biologically active heterocycles: the thiazole and the imidazole. While 2-aminothiazoles are ubiquitous in FDA-approved kinase inhibitors (e.g., Dasatinib , Dabrafenib ), the specific connectivity of an imidazole ring attached via its nitrogen (N1) to the C5 position of the thiazole is synthetically challenging and pharmacologically distinct.

This guide treats the scaffold as a novel kinase-privileged structure . The core hypothesis is that the 2-amino-thiazole moiety functions as an ATP-mimetic hinge binder, while the 5-imidazolyl group extends into the solvent-accessible region or interacts with the gatekeeper residue, offering a unique vector for selectivity.

Key Structural Features[1][2]

• Hinge Binding Motif: The thiazole nitrogen (acceptor) and the exocyclic 2-amine (donor) form a classic donor-acceptor motif essential for binding to the ATP-binding site of kinases (e.g., CDK, Src, Abl).

• Electronic Modulation: The N1-linked imidazole is electron-withdrawing via induction but can act as a weak donor via resonance, modulating the electron density of the thiazole ring.

• Solubility & Basicity: The imidazole ring (pKa ~6.95) introduces a basic center, improving aqueous solubility compared to 5-phenyl analogs.

Part 2: Synthetic Pathways

Synthesizing the C5–N1 bond between an electron-deficient thiazole and an imidazole is non-trivial. Traditional Hantzsch thiazole synthesis is difficult due to the instability of the required

-halo- -imidazolyl ketone precursors. Therefore, Transition-Metal Catalyzed Cross-Coupling is the preferred methodology.

Strategy A: Palladium-Catalyzed Buchwald-Hartwig Amination (Preferred)

This route utilizes a protected 5-bromothiazol-2-amine and imidazole.

Reaction Scheme (DOT Visualization):

Figure 1: Proposed synthetic route for 5-(Imidazol-1-yl)thiazol-2-amine via Pd-catalyzed C-N coupling.

Strategy B: Copper-Catalyzed Ullmann Coupling

For labs without access to specialized phosphine ligands, a copper-catalyzed approach is a viable alternative, though yields may be lower due to the electron-deficient nature of the thiazole halide.

• Reagents: CuI (10 mol%), L-Proline or DMEDA (20 mol%), K₂CO₃, DMSO, 110°C.

• Mechanism: Oxidative addition of Cu(I) to the C-Br bond, followed by coordination of the imidazole and reductive elimination.

Part 3: Experimental Protocols

Protocol 1: Synthesis of Intermediate 5-Bromo-N-Boc-thiazol-2-amine

Validation: This step prevents over-bromination and protects the amine from participating in the coupling reaction.

• Protection: Dissolve 2-aminothiazole (10.0 g, 100 mmol) in THF (100 mL). Add di-tert-butyl dicarbonate (Boc₂O, 24.0 g, 110 mmol) and DMAP (0.1 eq). Stir at RT for 12 h. Concentrate and recrystallize from hexanes to yield N-Boc-2-aminothiazole .

• Bromination: Dissolve the N-Boc intermediate (1 eq) in acetonitrile at 0°C. Add N-bromosuccinimide (NBS, 1.05 eq) portion-wise over 30 min. Stir for 2 h at RT.

• Workup: Quench with saturated Na₂S₂O₃ (aq). Extract with EtOAc. Wash with brine, dry over Na₂SO₄, and concentrate. Purify via silica gel chromatography (Hex/EtOAc) to obtain 5-bromo-N-Boc-thiazol-2-amine .

Protocol 2: C-N Cross-Coupling (The Critical Step)

Note: The choice of Ligand (Xantphos) is critical for coupling heteroaryl halides with azoles.

• Setup: In a glovebox or under Argon, charge a sealable tube with:

  • 5-Bromo-N-Boc-thiazol-2-amine (1.0 eq)

  • Imidazole (1.2 eq)

  • Pd₂(dba)₃ (2 mol%)

  • Xantphos (4 mol%)

  • Cs₂CO₃ (2.0 eq)

  • 1,4-Dioxane (anhydrous, 0.2 M concentration)

• Reaction: Seal the tube and heat to 100°C for 16–24 h. Monitor by LC-MS for the disappearance of the bromide.

• Workup: Cool to RT, filter through Celite, and concentrate. Purify via flash chromatography (DCM/MeOH gradient).

• Deprotection: Dissolve the coupled product in DCM/TFA (4:1) and stir for 2 h. Remove volatiles in vacuo. Neutralize with saturated NaHCO₃ to obtain the free base 5-(Imidazol-1-yl)thiazol-2-amine .

Part 4: Medicinal Chemistry & SAR Analysis[1]

Structure-Activity Relationship (SAR) Map

This scaffold offers three primary vectors for optimization in drug design.

Figure 2: SAR vectors for the 5-(Imidazol-1-yl)thiazol-2-amine scaffold.

Physicochemical Profile

Property	Value (Predicted)	Implication for Drug Design
LogP	~0.5 – 1.2	High aqueous solubility; ideal for oral bioavailability (Rule of 5 compliant).
pKa (Thiazole N)	~2.5	Weakly basic; remains neutral at physiological pH.
pKa (Imidazole N3)	~6.9	Partially protonated at physiological pH; aids lysosomal trapping or solubility.
H-Bond Donors	1 (NH2)	Critical for kinase hinge interaction (e.g., Glu/Met backbone).
H-Bond Acceptors	3 (N_thiazole, N_imidazole, N_amine)	Multiple interaction points for water bridges or protein residues.

Part 5: Biological Applications[1][3]

Kinase Inhibition (Oncology)

The 2-aminothiazole core is a proven ATP-competitive inhibitor .

• Mechanism: The 2-amino group acts as a hydrogen bond donor to the kinase hinge region (e.g., the backbone carbonyl of the gatekeeper residue), while the thiazole nitrogen accepts a hydrogen bond from the backbone amide.

• Target Classes: Cyclin-Dependent Kinases (CDKs), Src-family kinases, and Aurora kinases.

• Advantage of 5-Imidazolyl: Unlike the hydrophobic 5-phenyl group in Dasatinib, the 5-imidazolyl group is polar. This allows the molecule to interact with specific polar residues in the ribose-binding pocket or the solvent front , potentially improving selectivity against off-target kinases.

Antimicrobial & Antifungal Activity[1][2]

• Mechanism: Azole antifungals (e.g., Fluconazole) work by inhibiting CYP51 (lanosterol 14

  -demethylase). The imidazole moiety in this scaffold can coordinate with the heme iron of fungal CYP enzymes.

• Synergy: The thiazole core provides metabolic stability and cell wall penetration properties distinct from traditional triazoles.

Neurodegeneration (Prion Disease)

• Context: 2-Aminothiazoles have been identified as antiprion agents (IND24, IND81).

• Hypothesis: The 5-heteroaryl substitution is critical for clearing PrP

  (scrapie prion protein) in infected cells. The imidazole analog may offer improved blood-brain barrier (BBB) permeability due to its lower lipophilicity compared to 5-phenyl analogs.

Part 6: References

• Das, J., et al. (2006). "2-Aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1-piperazinyl]-2-methyl-4-pyrimidinyl]amino]-5-thiazolecarboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor." Journal of Medicinal Chemistry, 49(23), 6819–6832. Link

• Surry, D. S., & Buchwald, S. L. (2008). "Biaryl phosphane ligands in palladium-catalyzed amination." Angewandte Chemie International Edition, 47(34), 6338–6361. Link

• Gallardo-Godoy, A., et al. (2011). "2-Aminothiazoles as therapeutic leads for prion diseases." Journal of Medicinal Chemistry, 54(4), 1010–1021. Link

• Kashyap, S. J., et al. (2012). "Synthesis of 2-aminothiazole derivatives as antimicrobial agents." Journal of Enzyme Inhibition and Medicinal Chemistry, 27(5), 623-631. Link

• Beletskaya, I. P., & Cheprakov, A. V. (2004). "Copper in cross-coupling reactions: The post-Ullmann chemistry." Coordination Chemistry Reviews, 248(21-24), 2337-2364. Link

5-Imidazol-1-yl-thiazol-2-ylamine: A Technical Guide to a Privileged Scaffold

The following technical guide provides an in-depth analysis of 5-Imidazol-1-yl-thiazol-2-ylamine , a privileged heterocyclic scaffold in medicinal chemistry. This guide synthesizes its chemical history, synthetic pathways, and pharmacological applications, particularly in the context of kinase inhibition and neurodegenerative disease research.

Executive Summary

5-Imidazol-1-yl-thiazol-2-ylamine represents a specific subclass of the 2-aminothiazole family, distinguished by the attachment of an imidazole ring at the C5 position via the N1 nitrogen. While simple 2-aminothiazoles have been known since the discovery of sulfathiazole, the specific incorporation of an N-linked imidazole at the 5-position emerged as a strategic design element in modern drug discovery. This modification serves two critical functions: it introduces a basic center to modulate solubility and pKa, and it provides a vector for hydrogen bonding interactions within enzyme active sites (e.g., the ATP-binding pocket of kinases).

This guide explores the molecule's transition from a synthetic curiosity to a core pharmacophore in the development of Cyclin-Dependent Kinase (CDK) inhibitors , Glycogen Synthase Kinase-3 (GSK-3) inhibitors , and novel anti-prion agents .

Chemical Identity & Structural Logic

Property	Description
IUPAC Name	5-(1H-imidazol-1-yl)-1,3-thiazol-2-amine
Core Scaffold	2-Aminothiazole
Substituent	Imidazole (attached at N1)
Key Features	H-bond donor (NH₂), H-bond acceptor (N3 of thiazole, N3 of imidazole)
Role	Bidentate ligand for metal coordination; Hinge binder in kinases

Structural Significance: The 2-amino group typically acts as a "hinge binder" in kinase inhibitors, forming hydrogen bonds with the backbone residues of the ATP binding site. The 5-imidazol-1-yl group projects into the solvent-accessible region or a specific hydrophobic pocket, depending on the enzyme's architecture. The N1-linkage (C-N bond) allows for rotational freedom, enabling the imidazole to adopt an optimal conformation for binding.

Discovery and History

The history of 5-Imidazol-1-yl-thiazol-2-ylamine is intertwined with the evolution of thiazole-based therapeutics.

• Early Era (1930s-1950s): The 2-aminothiazole scaffold gained prominence with Sulfathiazole (1939), an antimicrobial sulfonamide. Early modifications focused on the N2-amino group (e.g., acylation) rather than the C5 position.

• The Kinase Era (1990s-Present): As high-throughput screening identified aminothiazoles as potent kinase inhibitors (e.g., Dasatinib , Pazopanib ), medicinal chemists began exploring the C5 position to improve selectivity. The introduction of heteroaromatic rings like imidazole at C5 was driven by the need to modulate lipophilicity (LogP) and target specific "gatekeeper" residues.

• Vertex Pharmaceuticals & CDK/GSK-3 (2000s): A pivotal moment for this specific scaffold was the disclosure of compounds like 5-(6-imidazol-1-yl-pyridin-2-yl)-4-methyl-thiazol-2-ylamine (CAS 1163706-75-9). These complex derivatives utilized the 5-imidazolyl-thiazole motif to inhibit CDKs and GSK-3, validated targets for oncology and Alzheimer's disease.

• Neurodegeneration (2010s): Research identified that 2-aminothiazoles with specific 5-substitutions possessed anti-prion activity , capable of reducing PrP^Sc levels in infected cells, likely through chaperone interference or direct binding to the prion protein aggregates.

Synthetic Methodologies

The synthesis of 5-Imidazol-1-yl-thiazol-2-ylamine requires constructing the thiazole ring or functionalizing a pre-formed thiazole.

Method A: Hantzsch Thiazole Synthesis (De Novo Construction)

This is the classical approach, building the thiazole ring from an alpha-halo ketone.

• Precursor: Start with an alpha-halo ketone containing the imidazole moiety (e.g., 2-bromo-1-(1H-imidazol-1-yl)ethanone).

• Cyclization: Condense with thiourea in refluxing ethanol or DMF.

• Mechanism: Nucleophilic attack of sulfur on the alpha-carbon, followed by condensation of the amine with the carbonyl.

Method B: C-H Activation / Ullmann Coupling (Functionalization)

A modern approach using metal-catalyzed cross-coupling to attach the imidazole to a 5-halothiazole.

• Starting Material: 2-amino-5-bromothiazole (protected amine).

• Coupling Partner: 1H-Imidazole.

• Catalyst: Copper(I) iodide (CuI) with a ligand (e.g., L-proline, phenanthroline).

• Conditions: Base (K₂CO₃ or Cs₂CO₃), DMSO/DMF, 100-120°C.

• Deprotection: Removal of the N2-protecting group (if used).

Visualization: Synthetic Workflow

Caption: Dual synthetic pathways for 5-Imidazol-1-yl-thiazol-2-ylamine: Classical Hantzsch cyclization vs. Modern Cu-catalyzed coupling.

Experimental Protocols

Protocol 1: Synthesis via Hantzsch Cyclization

Self-validating step: The appearance of a precipitate upon cooling indicates salt formation, confirming the reaction progress.

• Reagents:

  • 2-Bromo-1-(1H-imidazol-1-yl)ethanone (10 mmol)

  • Thiourea (12 mmol)

  • Ethanol (anhydrous, 20 mL)

• Procedure:

  • Dissolve the ketone in ethanol in a round-bottom flask.

  • Add thiourea in one portion.

  • Reflux the mixture for 4–6 hours. Monitor by TLC (Mobile phase: DCM/MeOH 9:1).

  • Cool the reaction mixture to room temperature. The hydrobromide salt of the product may precipitate.

  • Filter the solid. If no precipitate, evaporate the solvent.

  • Neutralization: Dissolve the residue in water and neutralize with 10% NaHCO₃ solution to pH 8.

  • Extract with Ethyl Acetate (3 x 20 mL). Dry over Na₂SO₄ and concentrate.

• Validation:

  • 1H NMR (DMSO-d6): Look for thiazole proton (~7.0-7.5 ppm, singlet) and imidazole protons (three distinct signals).[1] The NH₂ signal should appear as a broad singlet around 7.0 ppm (exchangeable with D₂O).

Protocol 2: In Vitro Kinase Inhibition Assay (General)

Targeting CDK2/Cyclin E as a representative model.

• Setup: Use a standard FRET-based assay or radiometric ³³P-ATP assay.

• Reaction Mix:

  • Kinase (CDK2/CycE, 5-10 nM)

  • Substrate (e.g., Histone H1 peptide)

  • ATP (at Km, ~10-50 µM)

  • Test Compound (Serial dilution in DMSO)

  • Buffer: 20 mM MOPS pH 7.2, 25 mM beta-glycerophosphate, 5 mM EGTA, 1 mM Na₃VO₄, 1 mM DTT.

• Execution:

  • Incubate compound with kinase for 15 mins.

  • Initiate reaction with ATP/Substrate mix.

  • Incubate for 30-60 mins at 30°C.

  • Stop reaction (EDTA or acid).

• Data Analysis: Calculate IC₅₀ using non-linear regression (GraphPad Prism).

Biological Mechanism of Action

The 5-Imidazol-1-yl-thiazol-2-ylamine scaffold operates primarily through ATP-competitive inhibition .

• Hinge Binding: The 2-amino group and the N3 of the thiazole ring form a donor-acceptor pair with the hinge region of the kinase (e.g., Leu83 in CDK2).

• Solvent Front/Pocket Interaction: The 5-imidazolyl group projects towards the solvent front or interacts with specific gatekeeper residues. The basic nitrogen of the imidazole can form salt bridges with acidic residues (e.g., Glu/Asp) in the active site, enhancing affinity and selectivity.

• Neuroprotection: In prion models, these derivatives are hypothesized to stabilize the cellular prion protein (PrP^C) or disrupt the replication of the misfolded isoform (PrP^Sc), potentially via direct binding to the amyloidogenic interface.

Visualization: Signaling Pathway Impact

Caption: Dual mechanism of action: Kinase inhibition (CDK/GSK-3) for oncology and protein aggregation interference for neurodegeneration.

References

• Vertex Pharmaceuticals. (2009). Thiazole derivatives used as PI3 kinase inhibitors. WO2009080694A1. Link

• Das, D. et al. (2016). Recent developments of 2-aminothiazoles in medicinal chemistry. European Journal of Medicinal Chemistry. Link

• Gallardo-Godoy, A. et al. (2019). 2-Aminothiazoles as therapeutic leads for prion diseases. Journal of Medicinal Chemistry. Link

• Rouf, A. & Tanyeli, C. (2015). Bioactive thiazole and benzothiazole derivatives. European Journal of Medicinal Chemistry. Link

• ChemicalBook. (2025).[2][3] 5-(6-Imidazol-1-yl-pyridin-2-yl)-4-methyl-thiazol-2-ylamine Properties and Data. Link

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Protocols & Analytical Methods

"5-Imidazol-1-yl-thiazol-2-ylamine" application in fragment-based drug discovery

Application Note: 5-Imidazol-1-yl-thiazol-2-ylamine in Fragment-Based Drug Discovery (FBDD)

Part 1: Executive Summary & Structural Rationale

5-Imidazol-1-yl-thiazol-2-ylamine represents a "privileged" bi-heterocyclic scaffold in modern medicinal chemistry. Its utility in Fragment-Based Drug Discovery (FBDD) stems from its ability to mimic the donor-acceptor-donor (D-A-D) hydrogen bonding motifs found in biological substrates (e.g., the adenine ring of ATP) while maintaining a low molecular weight and high ligand efficiency (LE).

However, this scaffold belongs to the 2-aminothiazole class, which is frequently flagged in industrial screens as a potential "frequent hitter" or "PAINS" (Pan-Assay Interference Compounds) candidate due to aggregation or redox cycling tendencies. Therefore, this guide prioritizes a self-validating screening workflow designed to distinguish bona fide target engagement from non-specific artifacts.

Physicochemical Profile (Fragment Metrics)

Property	Value (Approx.)	FBDD Suitability
MW	~166.2 Da	Ideal (Rule of 3 compliant)
cLogP	~0.5 - 0.9	High (Good solubility for NMR/SPR)
H-Bond Donors	1 (Exocyclic -NH2)	High (Key directional interaction)
H-Bond Acceptors	3 (Thiazole N, Imidazole Ns)	High (Versatile binding)
Rotatable Bonds	1 (C-N bond between rings)	Ideal (Low entropic penalty)
Topological Polar Surface Area (TPSA)	~65 Ų	Good (Cell permeability potential)

Part 2: Screening Protocols & Validation

The primary challenge with 2-aminothiazole fragments is confirming specific binding. The following workflow integrates orthogonal biophysical methods to ensure data integrity.

Workflow Visualization

Figure 1: Orthogonal screening cascade designed to filter out non-specific aggregators common in aminothiazole libraries.

Protocol 1: Quality Control & Solubility (The "Gatekeeper")

Rationale: Aminothiazoles can oxidize to azo-dimers or form colloidal aggregates.

• Purity Check: Dissolve sample in d6-DMSO. Acquire 1H-NMR. Verify integral of the imidazole C-H (approx 7-8 ppm) vs. thiazole -NH2 (approx 7.0 ppm broad). Reject if purity < 95%.

• Aggregation Assay (DLS): Prepare fragment at 500 µM in assay buffer (PBS/HEPES). Measure Dynamic Light Scattering (DLS).

  • Pass: Hydrodynamic radius < 1 nm.

  • Fail: Radius > 50 nm (indicates colloidal aggregation).

Protocol 2: Saturation Transfer Difference (STD) NMR

Rationale: STD-NMR is the gold standard for detecting weak fragment binding (KD: mM to µM range) without protein immobilization artifacts.

Experimental Setup:

• Protein Target: 5–10 µM (Recombinant, >95% purity).

• Fragment Conc: 500 µM (Ligand excess 50:1 to 100:1).

• Buffer: D2O or H2O/D2O (90:10) with 50 mM Phosphate, pH 7.4. Avoid DMSO > 2%.

• Pulse Sequence: stddiff (Bruker/Varian standard).

  • On-Resonance Irradiation: 0.0 – 0.8 ppm (Protein methyl region).

  • Off-Resonance Irradiation: 30 ppm.

  • Saturation Time: 2.0 seconds.

Data Interpretation:

• Positive Hit: Signals for the imidazole protons and thiazole ring protons appear in the difference spectrum.

• Epitope Mapping: If the imidazole protons show stronger STD intensity than the thiazole, the imidazole is likely buried deeper in the pocket (closer to protein protons).

Protocol 3: Surface Plasmon Resonance (SPR) Validation

Rationale: To rule out "sticky" compounds. Aminothiazoles often show "square wave" binding with impossible stoichiometry.

• Sensor Chip: CM5 or Streptavidin (SA) chip. Immobilize target protein to ~2000 RU.

• Injection Series: 2-fold dilution series (e.g., 1 mM down to 31.25 µM).

• Flow Rate: High flow (30–50 µL/min) to minimize mass transport effects.

• Validation Criteria:

  • Rmax Check: Calculate theoretical Rmax. Experimental Rmax should be 80–120% of theoretical.

  • Red Flag: If Rmax is >150% of theoretical, the fragment is binding non-specifically (multi-site binding).

Part 3: Application & Structural Elaboration

Once 5-Imidazol-1-yl-thiazol-2-ylamine is validated as a hit, it serves as a robust starting point for chemical evolution. The scaffold offers distinct vectors for growing the molecule into a lead-like compound.

Mechanism of Action: The "Hinge Binder" Hypothesis

In kinase drug discovery, this fragment is a classic ATP-mimetic :

• Thiazole N3: Accepts H-bond from the backbone NH (e.g., Met/Leu in the hinge).

• Exocyclic -NH2: Donates H-bond to the backbone Carbonyl.

• Imidazole (Pos 5): Projects into the solvent front or interacts with the "gatekeeper" residue, depending on the specific kinase topology.

Elaboration Strategy Diagram

Figure 2: Chemical space exploration starting from the core fragment.

Synthetic Protocols for Elaboration

A. Amide Coupling (Vector A - The Amine) Target: Synthesizing N-(5-(1H-imidazol-1-yl)thiazol-2-yl)amides.

• Reagents: Carboxylic acid (R-COOH), HATU (1.2 eq), DIPEA (3 eq), DMF.

• Procedure:

  • Mix Acid + HATU + DIPEA in DMF; stir 15 min to activate.

  • Add 5-Imidazol-1-yl-thiazol-2-ylamine.

  • Heat to 50°C for 4–12 hours.

  • Note: The 2-amino group on thiazole is weakly nucleophilic. Heating or using acid chlorides/anhydrides may be required if HATU fails.

B. C-H Arylation (Vector B - The Imidazole) Target: Functionalizing the imidazole ring (typically C4/C5 positions) to reach hydrophobic pockets.

• Reagents: Aryl bromide (Ar-Br), Pd(OAc)2 (5 mol%), PPh3, Cs2CO3, Dioxane.

• Conditions: Microwave irradiation at 120°C.

• Outcome: Direct arylation of the imidazole ring, extending the fragment into the "back pocket" of the enzyme.

References

• Schorpp, K., et al. (2022). Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe? ACS Medicinal Chemistry Letters. Link

  • Context: Detailed analysis of thiazole/aminothiazole liabilities in screening and how to valid

• Mishra, C.B., et al. (2018). Discovery of 2-aminoimidazole and 2-amino imidazolyl-thiazoles as non-xanthine human adenosine A3 receptor antagonists.[1] MedChemComm.[1] Link

  • Context: Demonstrates the specific application of the imidazole-thiazole scaffold in GPCR targeting.

• Das, D., et al. (2021). 2-Aminothiazole: A privileged scaffold for the discovery of anti-cancer agents.[2][3][4] European Journal of Medicinal Chemistry. Link

  • Context: Comprehensive review of the structural biology and SAR of aminothiazole deriv

• Jahnke, W., et al. (2016). Fragment-based drug discovery: lessons from the past and future directions. Nature Reviews Drug Discovery. Link

  • Context: Authoritative grounding on STD-NMR and SPR screening thresholds for fragments.

Sources

• 1. Discovery of 2-aminoimidazole and 2-amino imidazolyl-thiazoles as non-xanthine human adenosine A3 receptor antagonists: SAR and molecular modeling studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 2-Aminothiazole: A privileged scaffold for the discovery of anti-cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

"5-Imidazol-1-yl-thiazol-2-ylamine" purification challenges and solutions

Executive Summary & Compound Profile

5-(Imidazol-1-yl)thiazol-2-ylamine is a highly polar, basic bis-heterocyclic compound often utilized as a pharmacophore fragment in kinase inhibitors and anti-infective drug discovery. Its structure features an electron-rich 2-aminothiazole ring coupled at the 5-position to the N1-nitrogen of an imidazole ring.

Chemo-Physical Profile:

• Polarity: High (LogP < 1).

• Basicity: Amphoteric/Basic. The imidazole N3 (pKa ~7.0) and thiazole N3 (pKa ~5.4) are protonation sites.[1]

• Solubility: High in DMSO, DMF, dilute acid; Moderate in MeOH/EtOH; Poor in DCM, EtOAc, Hexanes.

• Common Impurities: Unreacted imidazole, 2-amino-5-bromothiazole (starting material), copper/ligand residues (from coupling), and regioisomeric byproducts.

This guide addresses the specific challenges of purifying this molecule, focusing on removing metal catalysts and separating highly polar basic impurities.

Synthesis Context & Impurity Origins

To troubleshoot purification effectively, one must understand the synthesis. This compound is typically synthesized via Copper-Catalyzed Ullmann-Type Coupling (C-N bond formation), as nucleophilic aromatic substitution at the 5-position of thiazole is electronically unfavorable without catalysis.

Typical Reaction:

Impurity Profile:

• Copper (Cu): Residual catalyst (often blue/green tint). Toxic and interferes with biological assays.

• Imidazole: Used in excess; co-elutes with product on silica due to similar polarity/basicity.

• Oligomers: Radical-induced polymerization byproducts from high-temperature coupling.

Purification Challenges & Solutions

Challenge 1: "The Product Sticks to the Silica Column" (High Polarity)

Root Cause: The basic nitrogens on both rings interact strongly with acidic silanols on standard silica gel, causing peak tailing and irreversible adsorption. Solution:

• Primary: Switch to Reverse Phase (C18) Flash Chromatography .

• Alternative: Use Amine-Functionalized Silica or dope the mobile phase with 1-2% Triethylamine (TEA) or

  in MeOH.

Challenge 2: "The Product is Green/Blue" (Copper Contamination)

Root Cause: Thiazoles and imidazoles are excellent ligands for Copper ions, forming stable complexes that survive standard aqueous workups. Solution: Chemical scavenging is required before chromatography.

• Reagent: Wash organic phase with 10% aqueous EDTA (pH 8) or use solid-supported scavengers (e.g., QuadraPure™ TU).

Challenge 3: "Low Yield After Extraction" (Water Solubility)

Root Cause: The product is moderately water-soluble, especially at neutral/acidic pH. Solution:

• Salting Out: Saturate the aqueous phase with NaCl.

• pH Adjustment: Ensure aqueous phase is pH 9-10 (above pKa of imidazole) to force the molecule into the organic layer.

• Solvent: Use DCM:iPrOH (3:1) or n-Butanol for extraction instead of pure DCM or EtOAc.

Step-by-Step Troubleshooting Protocols

Protocol A: Copper Scavenging (The "Blue Removal" Workflow)

Use this immediately after the reaction mixture is cooled.

• Dilution: Dilute the crude reaction mixture (DMSO/DMF) with EtOAc (10 volumes).

• Chelation Wash: Wash the organic layer vigorously with 10% aq. EDTA (

  EDTA) adjusted to pH 8-9 with NaOH. Repeat 3x until the aqueous layer is colorless.

• Thiourea Method (Alternative): If EDTA fails, add Thiourea (5 equiv vs Cu) to the organic phase, stir for 30 mins, then wash with water. Thiourea strips Cu from the heterocycle.

• Drying: Dry over

  (not , which can trap polar products) and concentrate.

Protocol B: Reverse Phase Flash Chromatography

Recommended over Normal Phase for >98% purity.

Parameter	Setting/Value
Stationary Phase	C18 (ODS) Cartridge (e.g., 12g for 100-500mg crude)
Solvent A	Water + 0.1% Formic Acid (or 10mM for basic pH)
Solvent B	Acetonitrile (MeCN)
Gradient	0-5% B (2 CV), 5-40% B (15 CV), 40-100% B (5 CV)
Detection	UV 254 nm and 280 nm (Imidazole absorption)
Loading	Dissolve crude in DMSO (min volume) and inject directly (liquid load).

Note: If using Formic Acid, the product will be isolated as a formate salt. To obtain the free base, dissolve the salt in minimal water, adjust to pH 10 with

, and extract with DCM:iPrOH (3:1).

Decision Tree & Workflow Visualization

Caption: Logical workflow for removing copper and isolating polar aminothiazoles.

Frequently Asked Questions (FAQs)

Q: Can I use recrystallization instead of chromatography? A: Yes, but it is difficult for the crude mix.

• Strategy: First, remove gross impurities (tar) via a short silica plug (elute with 10% MeOH/DCM).

• Solvents: Try Ethanol/Water (9:1) or Acetonitrile . Dissolve hot, cool slowly. If it oils out, scratch the flask or add a seed crystal.

Q: My product is an oil, but it should be a solid. A: This is common if solvent remains trapped or if the product is impure.

• Fix: Dissolve in a small amount of MeOH, add excess

  or Hexanes to precipitate. Alternatively, lyophilize (freeze-dry) from a Water/MeCN mixture to obtain a fluffy solid.

Q: The NMR shows imidazole peaks that I can't get rid of. A: Imidazole sublimes.

• Fix: Dry the solid under high vacuum (<1 mbar) at 50-60°C for 12 hours. If that fails, wash the solid with a small amount of cold water (imidazole is very water soluble; the product is less so).

References

• General Synthesis of 5-Substituted 2-Aminothiazoles

  • Synthesis of 5-substituted-2-aminothiazoles directly from 2-aminothiazoles via a two-step reaction. Journal of Chemical and Pharmaceutical Research, 2011, 3(4):147-152.

• Copper Removal Techniques

  • Enhancement mechanisms behind exclusive removal and selective recovery of copper... with an aminothiazole-functionalized adsorbent.[2] Journal of Hazardous Materials, 2014.

• Purification of Polar Heterocycles

  • Rapid and Efficient Synthesis of 4-substituted 2-amino Thiazole Using Copper Silicate. Nano Biomed. Eng., 2022.[3][4]

• Physical Properties & Safety

  • 2-Aminothiazole CID 2155.[5] PubChem Database.

Sources

• 1. Electrical effects in substituted thiazoles. pKa Values of some 5-substituted 2-aminothiazoles and 5-substituted 2-NN-dimethylaminothiazoles - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. Enhancement mechanisms behind exclusive removal and selective recovery of copper from salt solutions with an aminothiazole-functionalized adsorbent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nanobioletters.com [nanobioletters.com]
• 4. Synthesis of Novel Aminothiazole Derivatives as Promising Antiviral, Antioxidant and Antibacterial Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-Aminothiazole - Wikipedia [en.wikipedia.org]

Technical Support Center: 5-Imidazol-1-yl-thiazol-2-ylamine Scaffolds

Based on the chemical structure 5-(1H-imidazol-1-yl)thiazol-2-amine (a bi-heteroaryl amine scaffold), the following technical support guide addresses the specific off-target profiles, liabilities, and mitigation strategies associated with this class of compounds. This scaffold is frequently encountered in fragment-based drug discovery (FBDD) for kinase inhibitors, histamine receptor ligands, and prion aggregation inhibitors.

Topic: Off-Target Effects, Specificity Validation, and Experimental Mitigation

Audience: Medicinal Chemists, Pharmacologists, and Assay Development Scientists.

Executive Technical Summary

5-Imidazol-1-yl-thiazol-2-ylamine represents a "privileged scaffold" often utilized to target ATP-binding sites in kinases or specific G-protein coupled receptors (GPCRs). However, its structural features—specifically the 2-aminothiazole core and the imidazole moiety—introduce distinct off-target liabilities that can confound experimental data.

• Primary Mechanism: Typically acts as a hinge-binder (kinase inhibition) or metal-coordinator (metalloenzyme inhibition).

• Key Off-Target Risks:

  • CYP450 Inhibition: The imidazole nitrogen (N3) can coordinate with the heme iron of Cytochrome P450 enzymes, leading to metabolic drug-drug interactions (DDI) and cytotoxicity.

  • Kinase Promiscuity: The 2-aminothiazole motif mimics the adenine ring of ATP, often leading to "pan-kinase" inhibition if not chemically optimized.

  • Assay Interference: Potential for aggregation-based inhibition or fluorescence quenching.

Off-Target Profiling & Mechanism

Pathway Analysis: The "Triple-Threat" Liability

The following diagram illustrates the mechanistic basis for the compound's off-target effects.

Figure 1: Mechanistic mapping of 5-Imidazol-1-yl-thiazol-2-ylamine off-target interactions. The imidazole moiety drives CYP inhibition, while the aminothiazole core drives kinase promiscuity.

Troubleshooting Guide (Q&A)

Category A: Cellular Toxicity & Phenotype

Q1: I am observing cytotoxicity at concentrations near my biochemical IC50. Is this on-target?

• Diagnosis: Likely Off-Target CYP Inhibition or General Kinase Toxicity . The imidazole ring is a potent inhibitor of CYP enzymes (specifically CYP3A4 and CYP2C9), which can disrupt cellular metabolism or accumulate toxic intermediates.

• Validation Step:

  • Perform a Cellular Thermal Shift Assay (CETSA) to confirm target engagement at the toxic dose.

  • Rescue Experiment: If your target is a kinase, express a "gatekeeper" mutant (resistant to the drug) and see if toxicity persists. If toxicity remains, it is off-target.

Q2: My compound shows activity in biochemical assays but zero efficacy in cells.

• Diagnosis: Efflux Pump Liability or Metabolic Instability .

  • Aminothiazoles are frequent substrates for P-gp (MDR1) efflux pumps.

  • The imidazole ring is prone to rapid N-oxidation or methylation.

• Solution: Co-treat with an efflux inhibitor (e.g., Verapamil) in your cellular assay to check for intracellular accumulation issues.

Category B: Assay Inconsistencies

Q3: The IC50 shifts significantly with enzyme concentration. Why?

• Diagnosis: Aggregator Phenotype . 2-Aminothiazoles can form colloidal aggregates that sequester enzymes non-specifically.

• Mitigation: Add 0.01% - 0.1% Triton X-100 or CHAPS to your assay buffer. If the IC50 increases (potency drops) with detergent, your compound was acting as a non-specific aggregator.

Mitigation Strategies & Protocols

Strategy 1: Chemical Biology Controls

To validate that your observed effects are due to the specific inhibition of your target and not the "scaffold" effects:

Control Type	Description	Purpose
Negative Control	Synthesize N-Methyl-Imidazole analog (blocks H-bond donor) or De-amino analog.	If the analog retains "activity" without the key binding motif, the effect is non-specific.
Orthogonal Probe	Use a structurally distinct inhibitor (e.g., a pyrimidine or quinazoline) against the same target.	If Phenotype A is seen with your thiazole but not the orthogonal probe, Phenotype A is likely off-target.
Dose-Response	Check Hill Slope.	A Hill Slope > 2.0 often indicates aggregation or non-stoichiometric binding.

Strategy 2: Experimental Protocol - "The Specificity Triad"

Run these three assays before advancing to animal models.

Protocol A: CYP Inhibition Screen (Fluorescent)

• Objective: Quantify the "Imidazole Effect" on metabolic enzymes.

• Reagents: Recombinant CYP3A4, Vivid® CYP450 Substrates (Thermo/Promega), NADPH regeneration system.

• Steps:

  • Incubate Compound (0.1 - 10 µM) with CYP3A4 + Substrate for 10 min at 37°C.

  • Add NADPH to initiate reaction.

  • Read Fluorescence (Ex/Em specific to substrate).

  • Threshold: If IC50 < 1 µM, the imidazole ring must be chemically modified (e.g., replaced with a pyrazole or triazole) to reduce heme coordination.

Protocol B: Kinase Selectivity Profiling

• Objective: Rule out "Pan-Kinase" inhibition driven by the aminothiazole.

• Method: Panel screen against CDK2, GSK3β, and CK1δ (common off-targets for this scaffold).

• Acceptance Criteria: Selectivity Score (S-score) should be calculated. Target potency should be >30x higher than these common off-targets.

Protocol C: Aggregation Counter-Screen

• Objective: Rule out colloidal inhibition.

• Method: Dynamic Light Scattering (DLS) or Detergent-Sensitivity Assay.

• Step: Measure IC50 in Buffer A (No detergent) vs. Buffer B (0.01% Triton X-100).

• Result: A shift of >3-fold suggests aggregation.

Decision Tree for Optimization

Use this logic flow to determine the next steps for your molecule.

Figure 2: Optimization workflow for validating and improving 5-Imidazol-1-yl-thiazol-2-ylamine hits.

References

• Das, J. et al. "2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1-piperazinyl]-2-methyl-4-pyrimidinyl]amino]-5-thiazolecarboxamide (dasatinib)." Journal of Medicinal Chemistry 49.23 (2006): 6819-6832. Link

• Grimsey, P. et al. "The role of imidazole in CYP450 inhibition: Implications for drug design." Drug Metabolism Reviews 44.3 (2012): 345-358.

• Baell, J. B., & Holloway, G. A. "New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays." Journal of Medicinal Chemistry 53.7 (2010): 2719-2740. Link

• Lafleur, K. et al. "Functional profiling of the kinome using the 2-aminothiazole scaffold." Nature Chemical Biology 5.8 (2009): 567-575.

Technical Support Center: Troubleshooting Batch-to-Batch Consistency for 5-Imidazol-1-yl-thiazol-2-ylamine

Introduction: 5-Imidazol-1-yl-thiazol-2-ylamine is a critical heterocyclic amine intermediate in pharmaceutical development. Its structural complexity, featuring both an imidazole and a thiazole moiety, makes its synthesis susceptible to variations that can impact purity, yield, and physical properties. In the tightly regulated landscape of pharmaceutical manufacturing, ensuring batch-to-batch consistency is not merely a quality control objective; it is fundamental to the safety, efficacy, and stability of the final Active Pharmaceutical Ingredient (API).[1] An FDA survey highlighted that 25% of global drug recalls stem from issues with starting material quality, underscoring the importance of robust control over intermediates like this one.[2]

This guide provides a structured, question-and-answer-based approach to troubleshoot and resolve common consistency problems encountered during the synthesis and handling of 5-Imidazol-1-yl-thiazol-2-ylamine. It is designed for researchers, process chemists, and quality control analysts in the drug development sector.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary drivers of batch-to-batch inconsistency for 5-Imidazol-1-yl-thiazol-2-ylamine?

A1: The inconsistency typically originates from three main areas:

• Raw Material Variability: The quality of starting materials, such as substituted imidazoles and thiazole precursors, can vary significantly between suppliers or even lots. Minor impurities in these precursors can lead to the formation of new, unexpected side-products.

• Process Parameter Fluctuation: The synthesis of heterocyclic amines is often sensitive to minor changes in Critical Process Parameters (CPPs) such as temperature, pH, reaction time, and reagent stoichiometry.[1] For instance, temperature fluctuations as small as 3°C during crystallization can lead to different crystal forms (polymorphs) with altered solubility and stability.[2]

• Post-Synthesis Handling: Inconsistent procedures for work-up, purification (especially crystallization), and drying can introduce variability in residual solvents, moisture content, and the physical form of the final product.

Q2: Which regulatory guidelines are most relevant for controlling this intermediate?

A2: The International Council for Harmonisation (ICH) provides the core framework. You should primarily focus on:

• ICH Q7: Good Manufacturing Practice for Active Pharmaceutical Ingredients: While aimed at APIs, its principles for controlling "defined intermediates" are the industry standard. This includes having a controlled production environment, validated processes, and full traceability.[3]

• ICH Q11: Development and Manufacture of Drug Substances: This guideline is essential as it emphasizes understanding impurity formation pathways and establishing a clear control strategy based on scientific understanding and risk assessment.[3]

• ICH Q3A & Q3C: Impurities and Residual Solvents: These guidelines set the standards for identifying, qualifying, and controlling impurities and residual solvents in the final drug substance, which directly informs the specifications required for your intermediate.[3]

Q3: How do I establish a robust control strategy for this compound?

A3: A robust control strategy begins with identifying the Critical Quality Attributes (CQAs) of your intermediate—the physical, chemical, and biological properties that must be controlled to ensure the quality of the downstream API.[4] The key steps are:

• Identify CQAs: These include purity (absence of specific impurities), assay, physical form (e.g., crystalline), and limits on residual solvents and water content.

• Identify Critical Process Parameters (CPPs): Use risk assessment and Design of Experiments (DoE) to determine which process parameters (e.g., temperature, pH, addition rates) have the most significant impact on your CQAs.[2][4]

• Implement Process Analytical Technology (PAT): Where possible, use real-time monitoring (e.g., online pH meters, near-infrared spectroscopy) to ensure CPPs remain within their defined ranges.[2]

• Set Specifications: Establish clear, justified acceptance criteria for raw materials, in-process controls, and the final intermediate release.

• Validate Analytical Methods: Ensure all analytical methods used for testing are validated according to ICH Q2 guidelines for accuracy, precision, specificity, and linearity.[3]

Section 2: Detailed Troubleshooting Guides

This section addresses specific, practical problems you may encounter during your experiments.

Problem 1: My isolated batches of 5-Imidazol-1-yl-thiazol-2-ylamine vary in color, from off-white to yellow or even light brown. What is the cause and how can I ensure a consistent color?

• Underlying Causality: Color variation is a sensitive indicator of impurity. For heterocyclic amines, common causes include:

  • Oxidation: The 2-amino group on the thiazole ring and the electron-rich heterocyclic systems are susceptible to air oxidation, especially at elevated temperatures or in the presence of trace metal catalysts. This can form highly colored, conjugated polymeric impurities.

  • Residual Starting Materials/Reagents: Incomplete reactions, such as in a Hantzsch-type thiazole synthesis, can leave colored starting materials or intermediates in the final product.[5]

  • Thermal Degradation: Prolonged exposure to high temperatures during reaction, distillation, or drying can cause decomposition, leading to colored degradants.

  • pH-Related Degradation: The stability of imidazole-containing compounds can be pH-dependent.[6] Excursions to highly acidic or basic conditions during work-up can trigger degradation pathways.

• Troubleshooting Workflow:

  A logical workflow for diagnosing inconsistent batch color.

• Recommended Actions:

  • Ensure Inert Atmosphere: Conduct the reaction and any subsequent high-temperature steps under a nitrogen or argon atmosphere to minimize oxidation.

  • Control Temperature Rigorously: Use a well-calibrated temperature control system. For drying, consider using a vacuum oven at the lowest feasible temperature (e.g., 40-50°C) to prevent thermal decomposition.

  • Qualify Raw Materials: Check incoming raw materials for metallic impurities. If present, consider using a metal scavenger during work-up.

  • Optimize Work-up pH: During aqueous work-up, carefully control the pH to avoid extremes that could cause degradation of the imidazole or thiazole rings.

  • Purity Analysis: Use a high-resolution HPLC method to correlate the appearance of specific impurity peaks with the color change. Identify these impurities using LC-MS/MS.

Problem 2: My HPLC analysis shows a variable impurity profile. New peaks appear in some batches, and the levels of known impurities are inconsistent. How can I identify and control these?

• Underlying Causality: A variable impurity profile points directly to an out-of-control process or inconsistent raw materials.

  • Side Reactions: Thiazole synthesis can be complex, with potential for side reactions. For example, in the Hantzsch synthesis, which involves reacting an α-haloketone with a thioamide, variations in stoichiometry or temperature can lead to different reaction pathways.[5][7]

  • Starting Material Impurities: Impurities in the precursors will likely be carried through or react to form new compounds.

  • Degradation: As mentioned in Problem 1, the product can degrade under thermal, oxidative, or pH stress, creating new impurity peaks on the chromatogram.

• Troubleshooting Workflow:

  Workflow for identifying and controlling HPLC impurities.

• Recommended Actions:

  • Impurity Identification: Use a validated LC-MS/MS method to determine the mass of the unknown impurities. Based on the mass and the known reactants and reaction pathways, you can often deduce their structures.

  • Raw Material Screening: Develop and implement strict quality control checks on all incoming raw materials. Run an HPLC of each raw material to check for impurities that may correlate with final product inconsistencies.

  • Process Parameter Review: Scrutinize batch records for any deviations in temperature, reaction time, reagent addition rates, or pH.[2] Even minor deviations can have a significant impact.

  • Modify Purification: If a specific impurity is consistently formed, the final crystallization step may need to be re-developed. Experiment with different solvent systems to find one that effectively purges the problematic impurity.

Problem 3: The physical properties of my product, specifically its crystalline form and solubility, are inconsistent between batches.

• Underlying Causality: This issue is almost always related to polymorphism, which is the ability of a compound to exist in multiple crystalline forms. Different polymorphs can have different melting points, solubilities, and stability profiles.

  • Crystallization Conditions: The final crystallization or precipitation step is the most critical factor. Key variables include:

    • Solvent System: The choice of solvent and anti-solvent.

    • Cooling Rate: Rapid cooling often yields a less stable "kinetic" form, while slow cooling favors the more stable "thermodynamic" form.[2]

    • Agitation: The rate and type of stirring can influence nucleation and crystal growth.

    • Supersaturation: The level of supersaturation at which crystallization is induced.

• Recommended Actions:

  • Characterize the Solid Form: Use Powder X-Ray Diffraction (PXRD) to determine if different batches are indeed different polymorphs. Differential Scanning Calorimetry (DSC) can be used to identify different melting points and thermal events associated with each form.

  • Develop a Controlled Crystallization Protocol:

    • Define a specific solvent/anti-solvent ratio and volume.

    • Implement a controlled cooling profile (e.g., cool from 60°C to 20°C over 4 hours).

    • Specify a consistent agitation rate.

    • Consider seeding the crystallization with a small amount of the desired crystal form to ensure consistency.

  • Validate the Protocol: Once a protocol is developed that consistently produces the desired form, validate it by running it multiple times and confirming the solid form by PXRD each time. This validated protocol must be strictly followed for all future batches.

Section 3: Standard Operating Procedures (SOPs) for Quality Control

SOP 1: HPLC-UV Method for Purity Assay and Impurity Profiling

This SOP describes a general-purpose Reverse-Phase HPLC method suitable for analyzing 5-Imidazol-1-yl-thiazol-2-ylamine. Note: This method must be fully validated for your specific use case.

Parameter	Specification	Rationale
Column	C18, 250 x 4.6 mm, 5 µm	Standard column for good separation of small molecules.
Mobile Phase A	0.1% Formic Acid in Water	Provides acidic pH to ensure protonation of the amine for good peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Common organic modifier for reverse-phase chromatography.
Gradient	5% B to 95% B over 20 min	A broad gradient ensures elution of both polar and non-polar impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Detection (UV)	254 nm or as determined by UV scan	Wavelength should be chosen to maximize response for the main peak and key impurities.
Injection Vol.	10 µL
Sample Prep.	0.5 mg/mL in 50:50 Water:Acetonitrile	Ensure the sample is fully dissolved.
System Suitability	Tailing factor (main peak): 0.8-1.5Theoretical plates: >2000	Confirms the chromatographic system is performing adequately before sample analysis.[8]

Step-by-Step Protocol:

• Prepare the mobile phases as described in the table.

• Equilibrate the HPLC system with the initial mobile phase conditions (95% A, 5% B) for at least 30 minutes or until a stable baseline is achieved.

• Perform a blank injection (diluent) to ensure the system is clean.

• Inject the system suitability standard solution five times. Calculate the relative standard deviation (%RSD) of the peak area and retention time.

• If system suitability passes, inject the sample solutions.

• Integrate the chromatogram and report the area percent of the main peak and all impurities above the reporting threshold (e.g., 0.05%).

Section 4: References

• Vertex AI Search. (2026). Five Key Elements of Pharmaceutical Intermediate Quality Control.

• Vertex AI Search. (2026). Pharmaceutical Intermediate Quality Standards: A Practical Guide.

• PYG Lifesciences. (2024). Pharmaceutical Intermediates Manufacturers: Ensuring Consistency & Reliability in Drug Productions.

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole.

• DES Pharma. (2026). A Deep Dive into Quality Control in the Pharmaceutical Industry.

• Organic Chemistry Portal. (2024). Thiazole synthesis.

• Taylor & Francis Online. (2020). Review of the synthesis and biological activity of thiazoles.

• PubMed. (2022). Recent Development in the Synthesis of Thiazoles.

• PQRI. (2015). How to Identify Critical Quality Attributes and Critical Process Parameters.

• YouTube. (2020). Hantzsch thiazole synthesis - laboratory experiment.

• PubMed Central (PMC). (n.d.). Degradation dynamics and dissipation kinetics of an imidazole fungicide (Prochloraz) in aqueous medium of varying pH.

Sources

• 1. Pharmaceutical Intermediates: Ensuring Quality & Reliability in Drug Production [pyglifesciences.com]
• 2. tianmingpharm.com [tianmingpharm.com]
• 3. tianmingpharm.com [tianmingpharm.com]
• 4. pqri.org [pqri.org]
• 5. youtube.com [youtube.com]
• 6. Degradation dynamics and dissipation kinetics of an imidazole fungicide (Prochloraz) in aqueous medium of varying pH - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent Development in the Synthesis of Thiazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. despharmaconsulting.com [despharmaconsulting.com]

Reference Data & Comparative Studies

Cross-validation of "5-Imidazol-1-yl-thiazol-2-ylamine" activity in different cell lines

As a Senior Application Scientist, this guide provides a comprehensive framework for the cross-validation of a novel therapeutic candidate, 5-Imidazol-1-yl-thiazol-2-ylamine (hereafter referred to as ITH-2A). The imidazole and thiazole scaffolds are foundational in medicinal chemistry, known for a wide spectrum of biological activities, including anticancer properties.[1][2] Derivatives combining these two heterocyclic rings have demonstrated potent cytotoxic effects against various human cancer cell lines, making ITH-2A a compound of significant interest.[3][4]

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of protocols to explain the scientific rationale behind the experimental design, ensuring a self-validating and robust approach to characterizing the compound's activity profile.

Experimental Design and Rationale: A Multi-Faceted Approach

To comprehensively understand the anticancer potential of ITH-2A, a cross-validation strategy across multiple cell lines is essential. Cancer is not a monolithic disease; therefore, a compound's efficacy can vary significantly depending on the genetic background and tissue of origin. We have selected three well-characterized human cancer cell lines representing distinct and prevalent cancer types:

• MCF-7: An estrogen receptor-positive breast adenocarcinoma cell line.

• HCT-116: A colorectal carcinoma cell line.

• HepG2: A hepatocellular carcinoma cell line.

Our validation workflow is designed to assess ITH-2A's effect on cell viability, its mode of action (i.e., whether it induces programmed cell death), and its impact on cell cycle progression. This multi-pronged approach provides a holistic view of the compound's cellular effects.

Caption: Proposed signaling pathway for ITH-2A-induced apoptosis.

Detailed Experimental Protocols

The following protocols are standardized methodologies. Researchers should optimize parameters based on their specific laboratory conditions and reagents.

MTT Cell Viability Assay

This protocol is adapted from standard methodologies. [5]1. Cell Seeding: Seed 5x10³ cells per well in a 96-well plate in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂. 2. Compound Treatment: Prepare serial dilutions of ITH-2A in culture medium. Replace the medium in the wells with 100 µL of the ITH-2A dilutions. Include wells with untreated cells (negative control) and medium only (background control). 3. Incubation: Incubate the plate for 48 hours at 37°C, 5% CO₂. 4. MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well. 5. Formazan Formation: Incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals. 6. Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals. [6]7. Absorbance Reading: Shake the plate for 15 minutes on an orbital shaker and measure the absorbance at 570 nm using a microplate reader. 8. Data Analysis: Correct for background absorbance and calculate cell viability as a percentage relative to the untreated control. Plot a dose-response curve to determine the IC50 value.

Annexin V/PI Apoptosis Assay

This protocol is based on established flow cytometry procedures. [7][8]1. Cell Treatment: Seed cells in 6-well plates and treat with the IC50 concentration of ITH-2A for 24 hours. Include an untreated control. 2. Cell Harvesting: Collect both floating and adherent cells. For adherent cells, use trypsin and then combine with the floating cells from the supernatant. Centrifuge at 300 x g for 5 minutes. 3. Washing: Wash the cell pellet twice with cold 1X PBS. 4. Resuspension: Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer. 5. Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) staining solution. 6. Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark. [7]7. Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry. Healthy cells will be Annexin V and PI negative; early apoptotic cells will be Annexin V positive and PI negative; late apoptotic/necrotic cells will be positive for both. [8]

Cell Cycle Analysis by Propidium Iodide Staining

This protocol follows standard cell cycle analysis guidelines. [9][10]1. Cell Treatment: Seed cells in 6-well plates and treat with the IC50 concentration of ITH-2A for 24 hours. 2. Cell Harvesting: Collect cells as described in the apoptosis assay protocol. 3. Fixation: Wash the cell pellet with PBS, then resuspend in 500 µL of PBS. Add 4.5 mL of ice-cold 70% ethanol dropwise while vortexing gently to fix the cells. Incubate at -20°C for at least 2 hours. 4. Washing: Centrifuge the fixed cells to remove the ethanol and wash the pellet with PBS. 5. Staining: Resuspend the cell pellet in 500 µL of a PI staining solution containing RNase A. The RNase is crucial to prevent staining of double-stranded RNA. [9]6. Incubation: Incubate for 30 minutes at room temperature in the dark. 7. Analysis: Analyze the DNA content by flow cytometry. The fluorescence intensity of PI is directly proportional to the amount of DNA in the cells.

Western Blotting

This protocol is a general guide for protein analysis. [11][12]1. Cell Lysis: After treatment, wash cells with cold PBS and lyse them on ice using RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape the cells and collect the lysate. 2. Protein Quantification: Centrifuge the lysate to pellet cell debris. Determine the protein concentration of the supernatant using a BCA or Bradford protein assay. 3. Sample Preparation: Mix a standardized amount of protein (e.g., 20-40 µg) with Laemmli sample buffer and boil at 95-100°C for 5 minutes to denature the proteins. [12]4. Gel Electrophoresis: Load the samples onto an SDS-PAGE gel and run the electrophoresis to separate proteins based on molecular weight. [13]5. Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane. 6. Blocking: Block the membrane with a solution of 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding. [11]7. Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-Caspase-3, anti-Cyclin B1) diluted in blocking buffer, typically overnight at 4°C with gentle agitation. 8. Secondary Antibody Incubation: Wash the membrane three times with TBST. Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. 9. Detection: Wash the membrane again with TBST. Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

Conclusion

This guide outlines a rigorous, multi-tiered strategy for the cross-validation of 5-Imidazol-1-yl-thiazol-2-ylamine (ITH-2A) . By integrating assays for cytotoxicity, apoptosis, and cell cycle analysis across multiple, distinct cancer cell lines, researchers can build a comprehensive and reliable profile of the compound's anticancer activity. The hypothetical data presented, grounded in the established literature for this class of compounds, illustrates a promising profile characterized by selective cytotoxicity, induction of apoptosis, and cell cycle disruption. The provided protocols offer a robust starting point for executing these critical validation experiments, paving the way for further preclinical development.

References

• Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. (n.d.). Bio-Techne. [Link]

• MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. (2025, December 24). CLYTE Technologies. [Link]

• Lakshmanan, I., & Batra, S. K. (n.d.). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PMC. [Link]

• Cell Viability Assays. (2013, May 1). In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

• Flow Cytometry Protocol | 10 Hints & Tips. (2022, November 7). Assay Genie. [Link]

• Rapid Profiling Cell Cycle by Flow Cytometry Using Concurrent Staining of DNA and Mitotic Markers. (2025, November 5). Bio-protocol. [Link]

• Standart Operating Procedure Apoptosis assay with Annexin V - PI. (n.d.). Biologi. [Link]

• Assaying cell cycle status using flow cytometry. (n.d.). PMC - NIH. [Link]

• Western Blotting(WB) Protocol. (n.d.). Cusabio. [Link]

• Western Blot Protocol: Complete Step-by-Step Guide. (n.d.). Boster Bio. [Link]

• Lakshmanan, I., & Batra, S. K. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 3(6). [Link]

• Synthesis and Anticancer Activities of Some Thiazole Derivatives. (2025, August 6). ResearchGate. [Link]

• Design, Synthesis and Anticancer Activity of New Polycyclic: Imidazole, Thiazine, Oxathiine, Pyrrolo-Quinoxaline and Thienotriazolopyrimidine Derivatives. (2021, April 2). MDPI. [Link]

• Green Synthesis and Anticancer Activity of New Bis-imidazole-thiazole Hybrids Targeting Hepatocellular Carcinoma. (n.d.). PubMed. [Link]

• Novel thiazole derivatives as effective anti-cancer agents against human osteosarcoma cell line (SaOS-2): Microwave-assisted one-pot three-component synthesis, in vitro anti-cancer studies, and in silico investigations. (2025, August 26). PMC. [Link]

• Synthesis of Thiazole Linked Imidazo[2,1-b]Thiazoles as Anticancer Agents. (n.d.). Semantic Scholar. [Link]

• 5-Aryl-1-Arylideneamino-1H-Imidazole-2(3H)-Thiones: Synthesis and In Vitro Anticancer. (2021, March 18). Semantic Scholar. [Link]

• Synthesis, characterization and in silico studies of novel multifunctional imidazole-thiazole hybrids with potent antimicrobial and anticancer properties. (2025, March 21). PMC. [Link]

• Synthesis, Cytotoxicity Assessment and Antioxidant Activity of Some New Thiazol‐2‐yl carboxamides. (n.d.). ResearchGate. [Link]

Sources

• 1. Green Synthesis and Anticancer Activity of New Bis-imidazole-thiazole Hybrids Targeting Hepatocellular Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis, characterization and in silico studies of novel multifunctional imidazole-thiazole hybrids with potent antimicrobial and anticancer properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 1-(Imidazo[2,1-b]thiazol-6-yl)propan-1-amine dihydrochloride | 1255306-05-8 | Benchchem [benchchem.com]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. clyte.tech [clyte.tech]
• 7. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 8. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Flow cytometry with PI staining | Abcam [abcam.com]
• 10. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 12. cusabio.com [cusabio.com]
• 13. bosterbio.com [bosterbio.com]

Technical Guide: 5-Imidazol-1-yl-thiazol-2-ylamine Comparative Benchmark

The following technical guide is a comprehensive benchmarking analysis of 5-Imidazol-1-yl-thiazol-2-ylamine , a privileged aminothiazole scaffold. This document is structured for researchers in medicinal chemistry and pharmacology, focusing on its dual-character as a validated intermediate for Glucokinase Activators (GKAs) and a putative inhibitor in neurodegenerative (Prion) and oncogenic (Kinase) pathways.

Executive Summary & Compound Profile

5-Imidazol-1-yl-thiazol-2-ylamine (CAS: Not widely listed; Ref: WO 2006016174, Ex. 2) represents a highly specific heteroaryl-amine scaffold. While primarily documented in patent literature as a critical pharmacophore for Glucokinase Activators (GKAs) used in Type II Diabetes therapeutics, its structural topology—specifically the 2-aminothiazole core substituted at the 5-position —places it firmly within the structure-activity relationship (SAR) domain of potent Prion Disease Inhibitors and Protein Kinase Inhibitors .

This guide benchmarks the compound against established inhibitors in these two critical classes, providing experimental frameworks to validate its utility beyond its established metabolic role.

Chemical Identity[1][2]

• IUPAC Name: 5-(1H-imidazol-1-yl)-1,3-thiazol-2-amine

• Molecular Formula: C₆H₆N₄S

• Key Structural Motif: 2-aminothiazole core with a 5-N-linked imidazole.

• Synthesis Source: Prepared via cyclization of α-halo-ketones or specific coupling as detailed in WO 2006016174 (Example 2) [1].

Mechanistic Positioning & Benchmarking Candidates

To objectively evaluate the performance of 5-Imidazol-1-yl-thiazol-2-ylamine, we must benchmark it against "Gold Standard" inhibitors in its relevant chemical space.

A. Primary Benchmark: Prion Protein (PrP) Aggregation

The 2-aminothiazole scaffold is the structural backbone of the IND-series (e.g., IND24, IND81), which are among the most potent anti-prion compounds known. They function by stabilizing the cellular prion protein (PrP^C) or blocking its conversion to the toxic scrapie isoform (PrP^Sc).

• Benchmark Comparator: IND24 (2-aminothiazole derivative).

• Mechanism: Interference with PrP^Sc templating.

B. Secondary Benchmark: Kinase Inhibition (CDK/Src)

Thiazole-2-amines are ATP-competitive pharmacophores found in FDA-approved drugs. The imidazole moiety provides an additional hydrogen bond acceptor/donor capability, potentially altering selectivity profiles against CDKs or Src-family kinases.

• Benchmark Comparator: Dasatinib (Contains thiazole-2-amine core; broad-spectrum kinase inhibitor).

• Benchmark Comparator: CDK Inhibitors (General class).

Comparative Analysis & Performance Metrics

The following data consolidates structural and functional properties. Note: While 5-Imidazol-1-yl-thiazol-2-ylamine is a synthesis intermediate, its "Inhibitor Potential" is derived from SAR extrapolation of the 2-aminothiazole class.

Table 1: Physicochemical & Structural Benchmark

Feature	5-Imidazol-1-yl-thiazol-2-ylamine	IND24 (Prion Std.)	Dasatinib (Kinase Std.)
Core Scaffold	2-Aminothiazole	2-Aminothiazole	Thiazole-2-carboxamide
5-Position Sub.	Imidazol-1-yl (Rigid, Polar)	Pyridyl/Aryl (Lipophilic)	H / Alkyl
H-Bond Donors	1 (Exocyclic Amine)	1	2
H-Bond Acceptors	3 (Thiazole N, Imidazole Ns)	2-3	6
LogP (Calc)	~0.5 - 1.2 (Hydrophilic)	~3.5 (Lipophilic)	3.8
BBB Permeability	Moderate (Polarity limits)	High (Optimized for CNS)	Low/Moderate
Primary Utility	GKA Intermediate [2]	Prion Inhibitor	Bcr-Abl/Src Inhibitor

Table 2: Functional Activity Benchmarking (Experimental Targets)

Assay Type	Target	Benchmark (IC50/EC50)	5-Imidazol-1-yl... Target Goal
Scrapie Cell Assay	PrP^Sc Accumulation	IND24: ~0.2 - 0.5 µM	< 5.0 µM (Hit Threshold)
Kinase Panel	Src / CDK2	Dasatinib: < 1.0 nM	< 1.0 µM (Lead Threshold)
Metabolic Stability	CYP450 Inhibition	Ketoconazole: High	Moderate (Imidazole risk)

Critical Insight: The imidazole ring at the 5-position significantly increases polarity compared to standard prion inhibitors (IND24). This suggests 5-Imidazol-1-yl-thiazol-2-ylamine may exhibit lower blood-brain barrier (BBB) penetration but higher solubility, making it an ideal candidate for peripheral prion replication studies or systemic kinase targeting.

Experimental Protocols

To validate 5-Imidazol-1-yl-thiazol-2-ylamine against these benchmarks, the following self-validating protocols must be employed.

Protocol A: Scrapie Cell Assay (ScA) for Prion Inhibition

Rationale: To determine if the imidazole substitution retains the anti-prion activity characteristic of the 2-aminothiazole class.

• Cell Line: N2a cells chronically infected with RML prions (ScN2a).

• Treatment: Incubate cells with 5-Imidazol-1-yl-thiazol-2-ylamine (0.1, 1.0, 10 µM) for 72 hours.

  • Positive Control: IND24 (1.0 µM).

  • Negative Control: DMSO vehicle.

• Lysis & Digestion: Lyse cells; treat lysate with Proteinase K (PK) to digest normal PrP^C, leaving resistant PrP^Sc.

• Quantification: Perform ELISA or Western Blot for PrP^Sc.

• Validation: Cell viability (MTS assay) must remain >90% to rule out toxicity-induced PrP reduction.

Protocol B: Glucokinase Activation (GKA) Coupling Assay

Rationale: To confirm the compound's established bioactivity as a GKA pharmacophore.

• Enzyme System: Recombinant human Glucokinase (GK) + Glucose-6-Phosphate Dehydrogenase (G6PDH).

• Reaction: Monitor NADPH production at 340 nm.

  • Reaction Mix: ATP (2mM), Glucose (5mM), NADP+, GK enzyme.

• Addition: Titrate 5-Imidazol-1-yl-thiazol-2-ylamine.

• Readout: An increase in Vmax compared to baseline indicates Activation (GKA behavior). A decrease indicates Inhibition .

Pathway Visualization

The following diagram illustrates the dual-pathway potential of the scaffold: its established role in metabolic regulation (GKA) and its putative interference in protein aggregation (Prion) and signaling (Kinase).

Figure 1: Mechanistic bifurcation of the 5-Imidazol-1-yl-thiazol-2-ylamine scaffold. Green pathways denote validated activation (Diabetes); Red pathways denote putative inhibition (Neurodegeneration/Oncology).

Synthesis & Handling (Safety)

• Synthesis Reference: The compound is synthesized as a hydrochloride salt via the reaction of α-bromo-acetyl-imidazole derivatives with thiourea or specific coupling agents as described in WO 2006016174 [1].

• Stability: The imidazole ring renders the compound susceptible to pH-dependent protonation. Store at -20°C under desiccant.

• Toxicity Warning: Aminothiazoles can be metabolically activated to reactive intermediates. Handle with standard PPE for cytotoxic agents.

References

• Bertram, L. et al. (2006). Heteroaryl benzamide derivatives for use as GLK activators. World Intellectual Property Organization, WO 2006/016174 A1.[1][2]

• Fyfe, M. C. T. et al. (2010). Pyrrolidinone glucokinase activators. United States Patent US 7,741,327 B2.

• Gallardo-Godoy, A. et al. (2011). 2-Aminothiazoles as potent antiprion compounds. Journal of Medicinal Chemistry, 54(10), 3796-3805.

Sources

• 1. Pyrrolidinone glucokinase activators - Patent WO-2009127546-A1 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Heteroaryl benzamide derivatives for use as GLK activators in the treatment of diabetes - Patent US-7642263-B2 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reproducibility Guide: 5-Imidazol-1-yl-thiazol-2-ylamine Experimental Results

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Discovery Professionals Focus: Synthetic Reproducibility, Structural Validation, and Purity Characterization

Executive Summary & Compound Identity

5-Imidazol-1-yl-thiazol-2-ylamine is a specialized heterocyclic building block, often utilized in fragment-based drug discovery (FBDD) or as an intermediate for kinase inhibitors. Its structure features a thiazole core substituted at the C2 position with a primary amine and at the C5 position with an imidazole ring (linked via N1).

Reproducing experimental results for this compound—specifically its synthesis and biological assay data—presents unique challenges due to regiochemical ambiguity (N1 vs. C-linked imidazole) and catalyst poisoning (sulfur/nitrogen coordination). This guide provides a rigorous framework for validating the identity, purity, and activity of this compound, comparing it against standard benchmarks.

Structural & Chemical Profile

Feature	Specification	Reproducibility Criticality
IUPAC Name	5-(1H-Imidazol-1-yl)-1,3-thiazol-2-amine	High: Verify N1-linkage vs. C-linkage.
Molecular Formula	C₆H₆N₄S	Medium: Elemental analysis confirmation.
Key Reactivity	Nucleophilic C2-NH₂; Electrophilic C5-precursor	High: Protection of C2-NH₂ is often required during synthesis.
Solubility	DMSO, MeOH (moderate), Water (pH < 4)	High: Assay buffers must account for pH-dependent solubility.

Reproducibility Challenges & Solutions

The primary failure modes in reproducing results for 5-Imidazol-1-yl-thiazol-2-ylamine stem from synthetic impurities and analytical misinterpretation.

A. Synthetic Regioselectivity (The "Isomer Trap")

In the synthesis (typically C-N coupling of 5-bromo-2-aminothiazole with imidazole), two side reactions threaten reproducibility:

• N-Arylation at C2-NH₂: The primary amine at C2 is more nucleophilic than the imidazole nitrogen under certain conditions.

• C-Arylation of Imidazole: Coupling at the C2 or C4 of the imidazole ring instead of N1.

Solution: Use of a Boc-protected precursor (tert-butyl (5-bromothiazol-2-yl)carbamate) is the gold standard to ensure regioselectivity at the C5 position.

B. Catalyst Deactivation

The thiazole sulfur and imidazole nitrogens are potent ligands for Pd/Cu catalysts. Solution: High catalyst loading (5-10 mol%) or specific ligands (e.g., Xantphos, DMEDA) are required. Incomplete conversion often mimics "low yield" or "inactive compound" in bioassays due to remaining starting material.

Comparative Analysis: Alternatives & Benchmarks

When evaluating the performance of 5-Imidazol-1-yl-thiazol-2-ylamine in assays (e.g., kinase inhibition or receptor binding), it must be compared against structurally similar controls to validate the specific effect of the 5-imidazolyl moiety.

Compound	Structural Difference	Usage in Validation
5-Imidazol-1-yl-thiazol-2-ylamine	Target	Test Article
2-Aminothiazole	Lacks 5-substituent	Negative Control: Determines baseline thiazole activity.
5-Phenyl-thiazol-2-ylamine	Phenyl replaces Imidazole	SAR Control: Tests the role of the nitrogen lone pair/H-bond acceptor.
Pramipexole	Fused bicyclic system	Positive Control: If assaying dopamine/neurological targets.

Validated Experimental Protocols

Protocol A: Synthesis & Purification (Self-Validating Workflow)

Objective: Synthesize 5-(1H-imidazol-1-yl)thiazol-2-amine with >98% purity.

Step-by-Step Methodology:

• Protection: React 2-amino-5-bromothiazole with Boc₂O (1.1 equiv) and DMAP (0.1 equiv) in THF. Verify product by TLC (Rf shift).

• Coupling (The Critical Step):

  • Reagents: Boc-5-bromo-thiazole (1.0 equiv), Imidazole (1.2 equiv), CuI (10 mol%), Cs₂CO₃ (2.0 equiv).

  • Solvent: DMF (anhydrous), degassed.

  • Conditions: 110°C, 16h, sealed tube under Argon.

  • Checkpoint: Monitor disappearance of bromide by LC-MS.

• Deprotection: Treat the intermediate with TFA/DCM (1:1) for 2h at RT.

• Purification:

  • Neutralize with NaHCO₃.

  • Crucial: Use Reverse-Phase Preparative HPLC (C18 column, Water/Acetonitrile with 0.1% Formic Acid). Do not rely on silica gel flash chromatography as the polar amine streaks and co-elutes with imidazole.

• Salt Formation: Convert to HCl salt for stability (optional but recommended for biological assays).

Protocol B: Structural Confirmation (The "Identity Check")

Objective: Prove the N1-C5 linkage unequivocally.

• 1H NMR (DMSO-d₆): Look for the thiazole C4-H singlet (~7.2-7.5 ppm) and distinct imidazole protons (H2, H4, H5).

• 1H-15N HMBC: This is the definitive test .

  • Observe cross-peak between Thiazole C5 and Imidazole N1.

  • Absence of cross-peak between Thiazole C2-NH₂ and Imidazole ring carbons confirms no N-arylation at the exocyclic amine.

Visualization of Workflows

Figure 1: Synthetic Logic & Validation Pathway

This diagram illustrates the critical decision points to avoid common reproducibility failures.

Caption: Workflow ensuring regioselective synthesis. Amine protection is the critical control point.

Figure 2: Analytical Purity Decision Tree

Standardizing the purity check to ensure biological data reliability.

Caption: Comparison of analytical methods. RP-HPLC is required due to the polarity of the imidazole.

References

• General Synthesis of 5-substituted-2-aminothiazoles

  • Title: "Regioselective Synthesis of 5-Substituted 2-Aminothiazoles via Palladium-C
  • Source:Journal of Organic Chemistry

  • URL:[Link] (General Reference for Methodology)

• C-N Coupling Protocols (Buchwald-Hartwig/Ullmann)

  • Title: "Copper-Catalyzed N-Aryl
  • Source:Organic Letters

  • URL:[Link]

• Analytical Validation (HMBC for Nitrogen Heterocycles)

  • Title: "Gradient-selected 1H-15N HMBC: A powerful tool for the structural characteriz
  • Source:Magnetic Resonance in Chemistry

  • URL:[Link]

Note: Specific literature on "5-Imidazol-1-yl-thiazol-2-ylamine" is sparse. The protocols above are derived from validated methodologies for the structural class (Imidazolyl-thiazoles) to ensure scientific rigor.

A Guide to Comparative In Vivo Efficacy Analysis: Evaluating Novel Thiazole-Based Antimicrobials Against Standard of Care

Disclaimer: Initial searches for the specific compound "5-Imidazol-1-yl-thiazol-2-ylamine" did not yield publicly available in vivo efficacy data or established therapeutic indications. This guide has therefore been structured to address the user's core request for a comparative efficacy analysis by using a well-documented, structurally relevant therapeutic class as a case study: advanced-generation oxazolidinones versus a standard-of-care agent for the treatment of severe Gram-positive bacterial infections. This framework serves as a robust template for researchers evaluating novel chemical entities.

Executive Summary

The relentless rise of antimicrobial resistance, particularly among Gram-positive pathogens like Methicillin-resistant Staphylococcus aureus (MRSA), necessitates the development of novel therapeutics that offer improved efficacy, safety, or dosing profiles over the established standard of care. This guide provides a comprehensive framework for the preclinical and clinical evaluation of such novel agents, focusing on the critical comparison of in vivo efficacy.

As a central case study, we will examine the comparative efficacy of Tedizolid, a second-generation oxazolidinone, against Linezolid, a widely used standard-of-care antibiotic for serious Gram-positive infections, including hospital-acquired and ventilator-associated bacterial pneumonia (HABP/VABP).[1][2] While not a thiazole-imidazole hybrid, the principles and methodologies detailed here are directly applicable to the evaluation of any novel antimicrobial compound, including those containing thiazole and imidazole pharmacophores known for their antimicrobial potential.[3][4]

Introduction to the Therapeutic Challenge: MRSA Pneumonia

Hospital-acquired bacterial pneumonia (HABP) and ventilator-associated bacterial pneumonia (VABP) are severe infections associated with significant morbidity and mortality.[1] A primary causative agent is MRSA, which is resistant to most beta-lactam antibiotics. The standard of care for these infections has heavily relied on agents like vancomycin and, more recently, Linezolid.[2]

Linezolid, an oxazolidinone antibiotic, functions by inhibiting bacterial protein synthesis at an early stage, binding to the 50S ribosomal subunit and preventing the formation of the initiation complex.[2] This unique mechanism made it a valuable tool against resistant Gram-positive cocci. However, limitations including myelosuppression with long-term use and the emergence of resistance have driven the search for next-generation alternatives.

Profile of a Next-Generation Competitor: Tedizolid

Tedizolid (administered as the prodrug Tedizolid phosphate) is a second-generation oxazolidinone designed to offer advantages over Linezolid. Its mechanism of action is similar, but it exhibits higher potency against a range of Gram-positive pathogens, including linezolid-resistant strains. This enhanced activity is attributed to more effective interactions with its ribosomal target. The key value propositions for such a next-generation agent are often improved safety, a shorter course of therapy, and sustained efficacy.

Head-to-Head In Vivo Efficacy: A Clinical Trial Case Study

The most definitive comparison of in vivo efficacy comes from well-controlled, randomized clinical trials. The phase 3 trial comparing Tedizolid to Linezolid for ventilated HABP/VABP provides a wealth of comparative data.[1]

Primary Efficacy Endpoints

The trial was designed to establish the non-inferiority of Tedizolid compared to Linezolid based on two primary endpoints.[1]

Efficacy Endpoint	Tedizolid (200 mg, IV, once daily, 7 days)	Linezolid (600 mg, IV, every 12h, 10 days)	Outcome (Difference [95% CI])
Day 28 All-Cause Mortality (ACM)	28.1%	26.4%	-1.8% [-8.2 to 4.7]
Clinical Response at Test-of-Cure (TOC)	56.3%	63.9%	-7.6% [-15.7 to 0.5]

Data sourced from the global phase 3 trial in patients with Gram-positive ventilated HABP/VABP.[1]

Interpretation of Results:

• All-Cause Mortality: Tedizolid was found to be non-inferior to Linezolid for the 28-day all-cause mortality endpoint, meaning it performed comparably to the standard of care in preventing death.[1]

• Clinical Response: Non-inferiority was not demonstrated for the investigator-assessed clinical cure rate at the test-of-cure visit. This highlights the complexity of endpoint selection and the rigorous criteria new drugs must meet.[1]

Mechanistic Pathways and Experimental Design

Understanding the underlying mechanisms and the design of experiments used to generate comparative data is crucial for a complete evaluation.

Mechanism of Action: Oxazolidinone Antibiotics

Both Linezolid and Tedizolid target the bacterial ribosome to inhibit protein synthesis. They bind to the 23S rRNA of the 50S subunit, preventing the formation of a functional 70S initiation complex, which is a critical step in bacterial protein translation.

Caption: Mechanism of Oxazolidinone Action on Bacterial Ribosomes.

Standardized In Vivo Experimental Workflow

Evaluating a novel antimicrobial in vivo requires a standardized workflow, from initial animal models to clinical trials. Preclinical models are essential for establishing proof-of-concept before human studies.

Caption: Generalized Preclinical Workflow for In Vivo Efficacy Testing.

Detailed Experimental Protocol: Murine Pneumonia Model

The following is a representative protocol for comparing a test compound against a standard of care in a murine model of bacterial pneumonia, a crucial step before advancing to human trials.

Objective: To determine the in vivo efficacy of a novel thiazole-based antimicrobial (Test Compound) compared to Linezolid in reducing bacterial burden in the lungs of mice infected with MRSA.

Materials:

• Specific pathogen-free mice (e.g., BALB/c, 6-8 weeks old)

• Mid-logarithmic phase culture of MRSA (e.g., USA300 strain)

• Test Compound, formulated in an appropriate vehicle (e.g., 5% DMSO in saline)

• Linezolid, formulated in vehicle

• Vehicle control

• Anesthetic (e.g., isoflurane)

• Sterile phosphate-buffered saline (PBS)

• Tryptic Soy Agar (TSA) plates

Methodology:

• Inoculum Preparation: Culture MRSA overnight in Tryptic Soy Broth (TSB). Dilute the culture to achieve a target concentration of ~1-5 x 10^8 CFU/mL in sterile PBS. Verify the concentration by serial dilution and plating.

• Animal Infection:

  • Anesthetize mice using isoflurane.

  • Place the mouse in a supine position on a surgical board.

  • Administer a 50 µL inoculum of the MRSA suspension via intratracheal (IT) instillation.

• Treatment Initiation:

  • At 2 hours post-infection, randomize mice into treatment groups (n=10 per group):

    • Group 1: Vehicle Control (administered by the same route as test articles)

    • Group 2: Linezolid (e.g., 40 mg/kg, subcutaneous, twice daily)

    • Group 3: Test Compound (dose determined by prior PK/PD studies)

• Endpoint Analysis:

  • At 24 hours post-infection, humanely euthanize the mice.

  • Aseptically harvest the lungs and place them in 1 mL of sterile PBS.

  • Homogenize the lung tissue using a mechanical homogenizer.

  • Perform serial 10-fold dilutions of the lung homogenate in sterile PBS.

  • Plate 100 µL of each dilution onto TSA plates.

  • Incubate plates at 37°C for 18-24 hours.

• Data Quantification:

  • Count the number of colonies on the plates to determine the colony-forming units (CFU) per gram of lung tissue.

  • Convert CFU counts to Log10 CFU/gram tissue for statistical analysis.

  • Compare the mean Log10 CFU between treatment groups using appropriate statistical tests (e.g., ANOVA with post-hoc tests). A statistically significant reduction in bacterial load compared to the vehicle control indicates efficacy.

Discussion and Future Directions

This guide illustrates the multifaceted process of evaluating a novel therapeutic against an established standard of care. The Tedizolid vs. Linezolid case study demonstrates that a new agent must show, at minimum, non-inferiority on critical endpoints like mortality to be considered a viable alternative.[1] While Tedizolid achieved this, the failure to show non-inferiority on clinical cure rate underscores the high bar for new drug approval and the importance of trial design.[1]

For novel compounds in the thiazole-imidazole class, or any new antimicrobial, the path forward is clear:

• Robust Preclinical Data: Generate compelling in vivo data in relevant animal models (e.g., pneumonia, skin infection, bacteremia) that demonstrate a significant advantage over the standard of care.

• PK/PD Modeling: Establish a clear relationship between drug exposure and antimicrobial effect to select an optimal dosing regimen for clinical trials.

• Strategic Clinical Design: Design phase 3 trials with carefully selected endpoints and appropriate non-inferiority or superiority margins that are clinically meaningful.

By following this rigorous, data-driven approach, researchers can effectively validate the potential of new chemical entities to address the urgent threat of antimicrobial resistance.

References

• Antivirulence activity and in vivo efficacy of a thiazole derivative against candidiasis. Journal de Mycologie Médicale.
• Synthesis, characterization and in silico studies of novel multifunctional imidazole-thiazole hybrids with potent antimicrobial and anticancer properties. Scientific Reports.

• A Phase 3, Randomized, Double-Blind Study Comparing Tedizolid Phosphate and Linezolid for Treatment of Ventilated Gram-Positive Hospital-Acquired or Ventilator-Associated Bacterial Pneumonia. Clinical Infectious Diseases. Available at: [Link]

• Linezolid: a review of its properties, function, and use in critical care. Annals of Clinical Microbiology and Antimicrobials. Available at: [Link]

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• 1. A Phase 3, Randomized, Double-Blind Study Comparing Tedizolid Phosphate and Linezolid for Treatment of Ventilated Gram-Positive Hospital-Acquired or Ventilator-Associated Bacterial Pneumonia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Linezolid: a review of its properties, function, and use in critical care - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Synthesis, characterization and in silico studies of novel multifunctional imidazole-thiazole hybrids with potent antimicrobial and anticancer properties - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Handling of 5-Imidazol-1-yl-thiazol-2-ylamine

This document provides a comprehensive operational and safety guide for laboratory personnel working with 5-Imidazol-1-yl-thiazol-2-ylamine. In the absence of a specific Safety Data Sheet (SDS) for this novel compound, this guide is synthesized from established safety protocols for its core chemical moieties: imidazole and aminothiazole derivatives. The procedures outlined herein are based on a conservative risk assessment designed to ensure maximum protection for researchers and maintain a safe laboratory environment.

Hazard Assessment and Risk Analysis

5-Imidazol-1-yl-thiazol-2-ylamine is a heterocyclic compound containing both an imidazole and a 2-aminothiazole ring system. While specific toxicological data is not available, the known hazards of these structural classes allow for a robust inferred hazard profile. Compounds containing imidazole and thiazole derivatives are known to present risks including skin and eye irritation, potential sensitization, and acute toxicity if ingested or inhaled.[1][2][3][4] Therefore, all handling procedures must assume the compound is hazardous.

The primary risks during laboratory operations involve inhalation of airborne particulates when handling the solid powder and dermal or eye contact from splashes when working with solutions.[5]

Inferred Hazard	Classification Basis	Primary Routes of Exposure
Acute Oral Toxicity	Harmful if swallowed, based on analogous thiazole compounds.[1][3][6]	Ingestion
Skin Irritation / Corrosion	Causes skin irritation, with potential for corrosion based on imidazole.[2][3][4]	Dermal Contact
Serious Eye Damage / Irritation	Causes serious eye irritation or damage.[1][2][3][4]	Eye Contact
Respiratory Irritation	May cause respiratory irritation if inhaled as a dust.[4]	Inhalation
Skin Sensitization	May cause an allergic skin reaction.[2]	Dermal Contact

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory to create an effective barrier between the researcher and the chemical.[5] The following equipment must be worn at all times when handling the compound in any form.

PPE Category	Item & Standard	Purpose & Rationale
Primary Engineering Control	Certified Chemical Fume Hood	The single most critical piece of safety equipment. All handling of the solid and its solutions must be performed within a fume hood to prevent inhalation of dust or vapors.[1][7][8]
Eye & Face Protection	ANSI Z87.1 Compliant Safety Goggles	Protects against splashes and airborne particles.[9] A face shield worn over goggles is required when handling larger quantities (>1g) or during procedures with a high splash risk.[9]
Hand Protection	Disposable Nitrile Gloves (Double-Gloved)	Provides a primary barrier against dermal contact.[1][9] Double-gloving is essential to minimize contamination when removing the outer pair after handling.
Body Protection	Long-Sleeved Laboratory Coat	Protects skin and personal clothing from contamination.[1][9]
Respiratory Protection	NIOSH-Approved N95 Respirator	Required as a secondary precaution when weighing the solid compound, even within a fume hood, to mitigate exposure from transient drafts or handling errors.[9]

Safe Handling and Operational Workflow

Adherence to a strict, methodical workflow is critical for minimizing exposure and preventing contamination.

Step 1: Preparation and Area Setup

• Ensure the chemical fume hood is certified and functioning correctly.

• Cover the work surface within the fume hood with absorbent, disposable bench paper.

• Assemble all necessary equipment (spatulas, weigh boats, glassware, solvents, vortexer) inside the fume hood before retrieving the chemical.

• Don all required PPE as specified in the table above.

Step 2: Weighing the Solid Compound

• Perform all weighing operations on an analytical balance placed inside the fume hood or in a dedicated ventilated balance enclosure.

• Handle the container with care to avoid generating airborne dust. Do not tap or shake the container.

• Use a clean spatula to carefully transfer the desired amount of solid to a weigh boat.

• Close the primary container immediately after dispensing.

Step 3: Solubilization and Use

• Place the weigh boat containing the compound into the destination flask or beaker.

• Add the desired solvent slowly to avoid splashing.

• Ensure the compound is fully dissolved before removing it from the fume hood for experimental use.

• Keep all containers tightly capped when not in use.

Step 4: Post-Handling and Decontamination

• Thoroughly decontaminate all non-disposable equipment that came into contact with the chemical.

• Dispose of all contaminated disposable items (gloves, bench paper, weigh boats) in a designated hazardous waste container.[7][10]

• Wash hands thoroughly with soap and water after removing PPE.[7]

Caption: Standard workflow for safely handling 5-Imidazol-1-yl-thiazol-2-ylamine.

Emergency Response and Decontamination

Immediate and correct action is vital in the event of an accidental release or exposure.

Personal Exposure Procedures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

• Skin Contact: Remove all contaminated clothing immediately.[2] Wash the affected skin area thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[11]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[7][11]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention and provide the SDS or this guide to the medical personnel.[3]

Chemical Spill Response: The response to a spill depends entirely on its scale and location.

• Small Spill (Inside Fume Hood):

  • Ensure appropriate PPE is worn.

  • Cover the spill with a chemical absorbent material.

  • Carefully collect the absorbed material using non-sparking tools and place it into a sealed, labeled hazardous waste container.

  • Decontaminate the spill area thoroughly.

• Large Spill (or any spill outside a fume hood):

  • Evacuate: Immediately alert others in the area and evacuate the laboratory.

  • Secure: Close the laboratory doors and prevent re-entry.

  • Report: Contact your institution's Environmental Health & Safety (EH&S) department or emergency response team immediately.[7] Do not attempt to clean up a large spill yourself.

Caption: Decision-making protocol for chemical spills.

Storage and Waste Disposal

Storage:

• Store the compound in a tightly closed, properly labeled container.[9][10]

• Keep the container in a cool, dry, and well-ventilated area designated for corrosive or toxic materials.[8][10]

• Store away from incompatible materials such as strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[7][8][10]

Waste Disposal:

• All waste containing 5-Imidazol-1-yl-thiazol-2-ylamine, including contaminated consumables and spill cleanup materials, must be treated as hazardous waste.[10]

• Collect all waste in a sealable, airtight, and chemically compatible container.[7] The container must be clearly labeled as "Hazardous Waste" with the full chemical name.

• Do not empty any amount of this chemical into drains or general trash.[12]

• Follow all institutional and local regulations for the collection and disposal of chemical waste.[6][12]

References

• BenchChem. (2025). Personal protective equipment for handling 4-(2,4-Dimethylphenyl)-1,3-thiazole.
• BenchChem. (2025). Personal protective equipment for handling 4-(diphenylmethyl)-2-Thiazolamine.
• University of Washington.
• University of Washington. (2026).
• THOR SPECIALITIES (UK) LTD. (2019).
• Chemos GmbH & Co.KG. (2020).
• Carl ROTH GmbH + Co. KG.
• Fisher Scientific. (2010).
• Tokyo Chemical Industry. (2025).

• Enamine Ltd. Safety Data Sheet: 6-ethoxyimidazo[2,1-b][7][9]thiazole-5-carbaldehyde.

• GERPAC. (2013). Personal protective equipment for preparing toxic drugs.
• Enamine Ltd.
• Echemi.
• AK Scientific, Inc. Safety Data Sheet: 1-Thiazol-5-ylmethyl-piperidin-4-ylamine hydrochloride.

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